4-[5-(2-hydroxyphenyl)-3-{3-[(methylsulfonyl)amino]phenyl}-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid

• IUPAC Name: 4-[3-(2-hydroxyphenyl)-5-[3-(methanesulfonamido)phenyl]-3,4-dihydropyrazol-2-yl]-4-oxobutanoic acid
• InChI: InChI=1S/C20H21N3O6S/c1-30(28,29)22-14-6-4-5-13(11-14)16-12-17(15-7-2-3-8-18(15)24)23(21-16)19(25)9-10-20(26)27/h2-8,11,17,22,24H,9-10,12H2,1H3,(H,26,27)
• InChI Key: UYTHPRFHYKIFKX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=NN(C(C2)C3=CC=CC=C3O)C(=O)CCC(=O)O
• Molecular Formula: C20H21N3O6S
• Molecular Weight: 431.5 g/mol

Description

4-[5-(2-hydroxyphenyl)-3-{3-[(methylsulfonyl)amino]phenyl}-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid is a useful research compound. Its molecular formula is C20H21N3O6S and its molecular weight is 431.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Catalysis

This compound, due to its complex structure, plays a significant role in the synthesis of heterocyclic compounds, acting as a precursor or intermediate in various chemical reactions. For example, research by Moosavi‐Zare et al. (2013) demonstrates its potential in the synthesis of pyrazole derivatives using novel catalytic methods, highlighting its importance in green chemistry and efficient synthesis processes (Moosavi-Zare et al., 2013).

Material Science and Engineering

In the field of materials science, this compound has been explored for modifying polymers to enhance their properties. Aly et al. (2015) detailed the functional modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines, including derivatives similar to the compound , to produce materials with potentially higher thermal stability and promising biological activities for medical applications (Aly et al., 2015).

Antimicrobial and Antifungal Applications

Compounds with structural similarities to 4-[5-(2-hydroxyphenyl)-3-{3-[(methylsulfonyl)amino]phenyl}-4,5-dihydro-1H-pyrazol-1-yl]-4-oxobutanoic acid have been studied for their antimicrobial and antifungal properties. For instance, the work by El‐Emary et al. (2002) and Darwish et al. (2014) on the synthesis of new heterocycles based on sulfonamide pyrazole shows potential antimicrobial applications, indicating that derivatives of such compounds could be effective against a variety of pathogens (El‐Emary et al., 2002); (Darwish et al., 2014).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact with various receptors and enzymes, influencing a wide range of biological processes .

Mode of Action

The exact mode of action of this compound is currently unknown. Based on its structural similarity to other compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding and π-π stacking . These interactions can lead to conformational changes in the target proteins, altering their activity.

Biochemical Pathways

Similar compounds have been found to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and metabolic disorders .

Pharmacokinetics

They may be metabolized by various enzymes in the liver and excreted through the kidneys .

Result of Action

Similar compounds have been found to exert a variety of effects at the molecular and cellular levels, including modulation of enzyme activity, alteration of signal transduction pathways, and regulation of gene expression .